Cas no 1353989-66-8 (4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride)

• Product Name: 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride
• CAS No: 1353989-66-8
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• MDL: MFCD21098450
• CID: 2091575
• PubChem ID: 66569618
• Update Time: 2025-10-31

4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride
• A1-08999
• 4-[(4-methylphenyl)methoxymethyl]piperidine;hydrochloride
• DB-241415
• 1353989-66-8
• 4-(((4-Methylbenzyl)oxy)methyl)piperidinehydrochloride
• 4-(4-Methyl-benzyloxymethyl)-piperidine hydrochloride
• G68905
• AKOS024464209
• 4-{[(4-METHYLPHENYL)METHOXY]METHYL}PIPERIDINE HYDROCHLORIDE

• MDL： MFCD21098450
• Inchi： 1S/C14H21NO.ClH/c1-12-2-4-13(5-3-12)10-16-11-14-6-8-15-9-7-14;/h2-5,14-15H,6-11H2,1H3;1H
• InChI Key： XGIABEPDIQCOOX-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC(C)=CC=1)CC1CCNCC1

Computed Properties

• Exact Mass: 255.1389920g/mol
• Monoisotopic Mass: 255.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride

Introduction to 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride (CAS No. 1353989-66-8) in Modern Chemical and Pharmaceutical Research

4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1353989-66-8, is a compound of significant interest in the realm of chemical and pharmaceutical research. This piperidine derivative, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound’s chemical structure incorporates a methylbenzyl oxy-methyl substituent attached to a piperidine ring, which contributes to its distinctive physicochemical properties and biological activities.

The synthesis and characterization of 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride involve meticulous attention to detail, ensuring high purity and yield. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and in vitro studies. This property is particularly valuable in pharmaceutical research, where solubility is a critical factor in drug formulation and delivery.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores due to their versatility and efficacy in modulating biological targets. The structural features of 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride make it a promising candidate for further investigation in the development of novel therapeutic agents. Specifically, the methylbenzyl oxy-methyl moiety can serve as a hinge-binding region, interacting with specific residues in protein targets, thereby influencing receptor activity and signaling pathways.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Piperidine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preliminary studies suggest that 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride may exhibit properties that could make it useful in the development of next-generation neuromodulators.

The compound’s interaction with biological targets has been explored through computational modeling and experimental assays. Molecular docking studies have revealed that the methylbenzyl oxy-methyl group can effectively engage with binding pockets on proteins, suggesting a high binding affinity. This finding aligns with recent advancements in structure-based drug design, where detailed knowledge of molecular interactions is crucial for optimizing drug candidates.

Furthermore, the synthesis of 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride has been refined to achieve scalability and reproducibility. Modern synthetic methodologies have enabled chemists to produce this compound with high fidelity, ensuring consistency across different batches. This is essential for preclinical studies, where reproducibility is paramount for obtaining reliable data on efficacy and safety.

The pharmacokinetic profile of 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride is another area of active investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is critical for determining its potential as a therapeutic agent. Initial pharmacokinetic studies indicate that the compound exhibits favorable properties that could enhance its bioavailability and therapeutic window.

In conclusion, 4-(((4-Methylbenzyl)oxy)methyl)piperidine hydrochloride (CAS No. 1353989-66-8) represents a significant advancement in chemical pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable tool for developing novel treatments for neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.